molecular formula C8H7BrN2 B8617857 7-Bromo-2-methylpyrazolo[1,5-a]pyridine

7-Bromo-2-methylpyrazolo[1,5-a]pyridine

Cat. No. B8617857
M. Wt: 211.06 g/mol
InChI Key: AGMYGFNMXDXHJT-UHFFFAOYSA-N
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Description

7-Bromo-2-methylpyrazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C8H7BrN2 and its molecular weight is 211.06 g/mol. The purity is usually 95%.
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properties

Product Name

7-Bromo-2-methylpyrazolo[1,5-a]pyridine

Molecular Formula

C8H7BrN2

Molecular Weight

211.06 g/mol

IUPAC Name

7-bromo-2-methylpyrazolo[1,5-a]pyridine

InChI

InChI=1S/C8H7BrN2/c1-6-5-7-3-2-4-8(9)11(7)10-6/h2-5H,1H3

InChI Key

AGMYGFNMXDXHJT-UHFFFAOYSA-N

Canonical SMILES

CC1=NN2C(=C1)C=CC=C2Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-methylpyrazolo[1,5-a]pyridine (Reference; Chem. Pharm. Bull., 1983, 31, 4568–5572) (1.0 g) dissolved in tetrahydrofuran (20 mL) was added n-butyllithium (2.66 M hexane solution; 3.7 mL) dropwise at −78° C. under a nitrogen stream, and the reaction mixture was stirred for 30 minutes. To the reaction mixture was added a solution of 1,2-dibromo-1,1,2,2-tetrachloroethane (2.7 g) in tetrahydrofuran (5 mL) dropwise, and stirring was continued for 30 minutes. After adding saturated aqueous ammonium chloride to the obtained reaction mixture, the temperature was raised to room temperature, water was added to the reaction mixture and extraction was performed with ethyl acetate. The organic extract was separated, then washed with brine, dried over anhydrous magnesium sulfate and filtered. The solvent was evaporated under reduced pressure, the residue was purified by silica gel column chromatography and the title compound (1.34 g) was obtained as a yellow oil from the n-hexane:ethyl acetate (10:1) fraction.
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